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Compound of Interest

Compound Name: Dipotassium terephthalate
CAS No.: 13427-80-0
Cat. No.: B075931
Get Quote
. J

This technical guide provides a comprehensive overview of dipotassium terephthalate,
including its chemical identity, physicochemical properties, synthesis protocols, and key
applications relevant to researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Dipotassium terephthalate, systematically known as dipotassium benzene-1,4-dicarboxylate,
is the potassium salt of terephthalic acid. Its unique properties make it a compound of interest
in various fields of chemical synthesis and materials science.

Table 1: Physicochemical Properties of Dipotassium Terephthalate
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Property Value Source
CAS Number 13427-80-0 [1][2][3]
Molecular Formula CsH4K204 [1][2]13]
Molecular Weight 242.31 g/mol [11[3]
IUPAC Name dipotassium;terephthalate [3]

Terephthalic acid dipotassium
Synonyms _ [1][3]
salt, Potassium terephthalate

) C1=CC(=CC=C1C(=0)
Canonical SMILES [1][3]
[O-)C(=0)[O-].[K+].[K+]

LRUDDHYVRFQYCN-
InChlKey [3]
UHFFFAOYSA-L

European Community (EC)

Number 918-836-8 [1][2]
Vapor Pressure 7.35E-07 mmHg at 25°C [1]
Boiling Point 392.4°C at 760 mmHg [1]
Flash Point 205.3°C [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor 4 o

Count

Synthesis of Dipotassium Terephthalate

A common laboratory-scale synthesis of dipotassium terephthalate involves the neutralization
of terephthalic acid with a stoichiometric amount of potassium hydroxide.[4]

Materials:
o Terephthalic acid (CsHeOa)

e Potassium hydroxide (KOH)
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¢ Distilled water

Equipment:

Reaction flask

Stirrer

Heating mantle

Apparatus for filtration

Drying oven
Procedure:

e A solution of potassium hydroxide is prepared by dissolving 18.89 grams of KOH in 200
grams of distilled water in a reaction flask.[4]

 To this solution, 24.75 grams of terephthalic acid are added slowly while stirring and heating.
[4] The addition is controlled to manage any exothermic reaction.

e The reaction mixture is continuously stirred and heated to ensure the complete formation of
dipotassium terephthalate.[4]

e The resulting solution can then be used for further applications or the product can be
isolated. For isolation, the solution is typically cooled to induce crystallization.

» The crystallized dipotassium terephthalate is collected by filtration.
e The solid product is then dried in an oven to remove any residual solvent.

This procedure provides a straightforward method for the preparation of dipotassium
terephthalate for research and development purposes.
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Workflow for the Synthesis of Dipotassium Terephthalate

Reactants

C_( )[ )

\ l

»
)

- J

Products & Isolation

:

Click to download full resolution via product page

J

Caption: Synthesis workflow of dipotassium terephthalate.
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Analytical Methods for Characterization

The characterization of dipotassium terephthalate and related compounds can be performed
using various analytical techniques. For instance, in the context of polyethylene terephthalate
(PET) degradation, where terephthalic acid is a product, thermochemolysis-gas
chromatography has been used for its determination.[5] This method allows for the rapid and
precise quantification of terephthalic acid as its dimethyl ester derivative without extensive
sample preparation.[5] Such techniques can be adapted for the analysis of dipotassium
terephthalate purity and for monitoring reactions where it is a reactant or product.

Applications in Research and Drug Development

Dipotassium terephthalate and its derivatives are gaining attention in several areas of
research and development.

o Materials Science: Research has shown that dipotassium terephthalate is a promising
anode material for potassium-ion batteries.[6] A composite electrode containing
dipotassium terephthalate and carbon nanotubes delivered a high initial reversible
capacity.[6]

» Biotechnology and Polymer Chemistry: Terephthalic acid, the precursor to dipotassium
terephthalate, is a primary component of the widely used polymer, polyethylene
terephthalate (PET).[7] Research into the enzymatic degradation of PET for recycling
purposes is an active field.[8][9] In these biological recycling pathways, terephthalate
intermediates are formed. Understanding the properties and reactions of salts like
dipotassium terephthalate is relevant to optimizing these processes.

» Organic Synthesis Intermediate: While direct applications in drug development are not
extensively documented for the dipotassium salt, the closely related disodium terephthalate
is utilized as an organic synthesis intermediate. It serves as a building block in the synthesis
of more complex molecules in industries such as pharmaceuticals and agrochemicals. Given
the similar reactivity, dipotassium terephthalate can also be considered a precursor for the
synthesis of novel compounds with potential biological activity. For instance, microorganisms
can be used to convert terephthalic acid salts into valuable chemicals like 2-pyrone-4,6-
dicarboxylic acid and protocatechuic acid.[10]
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Conceptual Applications of Dipotassium Terephthalate
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Caption: Key application areas for dipotassium terephthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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